Cas no 3063-69-2 (Pentanoic acid, 4-oxo-,cyclohexyl ester)
3063-69-2 structure
Product Name:Pentanoic acid, 4-oxo-,cyclohexyl ester
CAS No:3063-69-2
MF:C11H18O3
MW:198.258823871613
CID:312303
PubChem ID:245568
Update Time:2025-04-19
Pentanoic acid, 4-oxo-,cyclohexyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 4-oxo-,cyclohexyl ester
- cyclohexyl 4-oxopentanoate
- AC1L6G62
- AC1Q61LW
- AG-J-19664
- AR-1I3085
- CTK4G5515
- cyclohexyl levulinate
- Cyclohexyl-laevulinat
- Laevalinsaeurecyclohexylester
- Laevulinsaeure-cyclohexylester
- levulinic acid cyclohexyl ester
- NSC57642
- SureCN5613412
- 3063-69-2
- DTXSID90288799
- NSC-57642
- SCHEMBL5613412
-
- Inchi: 1S/C11H18O3/c1-9(12)7-8-11(13)14-10-5-3-2-4-6-10/h10H,2-8H2,1H3
- InChI Key: PQJDSRWCTFIVMD-UHFFFAOYSA-N
- SMILES: O(C(CCC(C)=O)=O)C1CCCCC1
Computed Properties
- Exact Mass: 198.12564
- Monoisotopic Mass: 198.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Pentanoic acid, 4-oxo-,cyclohexyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3063-69-2 (Pentanoic acid, 4-oxo-,cyclohexyl ester) Related Products
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